Cas no 660848-57-7 (2-Methoxy-5-(trifluoromethoxy)aniline)

• Product Name: 2-Methoxy-5-(trifluoromethoxy)aniline
• CAS No: 660848-57-7
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• MDL: MFCD09832305
• CID: 1708622
• PubChem ID: 22506981
• Update Time: 2025-09-23

2-Methoxy-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-5-(trifluoromethoxy)-
• 2-Methoxy-5-(trifluoromethoxy)aniline
• SBB093816
• 2-Amino-4-(trifluoromethoxy)anisole
• FCH1325570
• PC303041
• 2-methoxy-5-(trifluoromethoxy)phenylamine
• AMY28091
• 660848-57-7
• MFCD09832305
• F17040
• SY059553
• AKOS015956668
• SCHEMBL5114311
• CS-0061911
• SB78215
• TS-02958

• MDL： MFCD09832305
• Inchi： 1S/C8H8F3NO2/c1-13-7-3-2-5(4-6(7)12)14-8(9,10)11/h2-4H,12H2,1H3
• InChI Key： MKAPTOAKEPIGOA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)N)OC)(F)F

Computed Properties

• Exact Mass: 207.05074
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5

Experimental Properties

• Refractive Index: 1.4762
• PSA: 44.48

2-Methoxy-5-(trifluoromethoxy)aniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers